Cas no 685862-22-0 (4-(4-hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)butanoic Acid)
4-(4-hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)butanoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 1(6H)-Pyridinebutanoic acid, 4-hydroxy-2-methyl-6-oxo- (9CI)
- 4-(4-Hydroxy-6-methyl-2-oxo-2H-pyridin-1-yl)-butyric acid
- 4-(4-hydroxy-6-methyl-2-oxohydropyridyl)butanoic acid
- 4-(4-hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)butanoic acid
- AC1LEW2W
- CTK7J3576
- CTK8F5390
- F1947-0009
- MolPort-000-475-187
- SDCCGMLS-0065711.P001
- 4-[4-HYDROXY-2-METHYL-6-OXO-1(6H)-PYRIDINYL]BUTANOIC ACID
- Z57728442
- 685862-22-0
- DTXSID10715875
- SR-01000019094
- MFCD05256482
- BRD-K92033742-001-01-6
- 4-(4-hydroxy-2-methyl-6-oxopyridin-1-yl)butanoic acid
- 4-(4-hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)butanoicacid
- 4-(4-hydroxy-6-methyl-2-oxo-1,2-dihydropyridin-1-yl)butanoic acid
- 4-(4-Hydroxy-6-methyl-2-oxo-2H-pyridin-1-yl)-butyricacid
- SR-01000019094-1
- AKOS000267133
- VS-09756
- BBL030352
- STL146749
- AS-871/43198267
- 4-(4-hydroxy-2-methyl-6-oxo-1(6H)-pyridinyl)butanoic acid
- 4-(4-hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)butanoic Acid
-
- MDL: MFCD05256482
- Inchi: 1S/C10H13NO4/c1-7-5-8(12)6-9(13)11(7)4-2-3-10(14)15/h5-6,12H,2-4H2,1H3,(H,14,15)
- InChI Key: WGBSTJVDAMNUSH-UHFFFAOYSA-N
- SMILES: O=C1C=C(C=C(C)N1CCCC(=O)O)O
Computed Properties
- Exact Mass: 211.08445790g/mol
- Monoisotopic Mass: 211.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 77.8Ų
4-(4-hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)butanoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 021641-500mg |
4-(4-Hydroxy-6-methyl-2-oxo-2H-pyridin-1-yl)-butyric acid |
685862-22-0 | 500mg |
$175.00 | 2023-09-09 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 021641-500mg |
4-(4-Hydroxy-6-methyl-2-oxo-2H-pyridin-1-yl)-butyric acid |
685862-22-0 | 500mg |
2843CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 021641-500mg |
4-(4-Hydroxy-6-methyl-2-oxo-2H-pyridin-1-yl)-butyric acid |
685862-22-0 | 500mg |
2843.0CNY | 2021-07-05 | ||
| TRC | H950313-5mg |
4-(4-hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)butanoic Acid |
685862-22-0 | 5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | H950313-10mg |
4-(4-hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)butanoic Acid |
685862-22-0 | 10mg |
$ 65.00 | 2022-06-04 | ||
| TRC | H950313-50mg |
4-(4-hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)butanoic Acid |
685862-22-0 | 50mg |
$ 115.00 | 2022-06-04 | ||
| A2B Chem LLC | AH36146-100mg |
4-(4-Hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)butanoic acid |
685862-22-0 | 100mg |
$358.00 | 2024-04-19 | ||
| A2B Chem LLC | AH36146-250mg |
4-(4-Hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)butanoic acid |
685862-22-0 | 250mg |
$372.00 | 2024-04-19 | ||
| A2B Chem LLC | AH36146-500mg |
4-(4-Hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)butanoic acid |
685862-22-0 | 500mg |
$386.00 | 2024-04-19 | ||
| A2B Chem LLC | AH36146-1g |
4-(4-Hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)butanoic acid |
685862-22-0 | 1g |
$472.00 | 2024-04-19 |
4-(4-hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)butanoic Acid Related Literature
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on 4-(4-hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)butanoic Acid
Introduction to 4-(4-hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)butanoic Acid (CAS No. 685862-22-0)
4-(4-hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)butanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 685862-22-0, is characterized by its intricate molecular structure, which includes a pyridine ring system functionalized with hydroxyl and methyl groups, coupled with a butanoic acid moiety. The presence of these functional groups imparts distinct chemical properties, making it a versatile intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.
The structural framework of 4-(4-hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)butanoic acid positions it as a valuable building block for medicinal chemists. The pyridine core is a common scaffold in many biologically active compounds, often serving as a key pharmacophore that interacts with target enzymes or receptors. Specifically, the 4-hydroxy-6-methyl-2-oxopyridin-1(2H)-yl substituent introduces both hydrophilic and lipophilic characteristics, enhancing solubility and membrane permeability—critical factors in drug design. The butanoic acid component further contributes to the compound's reactivity, enabling further derivatization through esterification, amidation, or other carboxylic acid-mediated reactions.
In recent years, there has been growing interest in heterocyclic compounds derived from pyridine for their potential therapeutic applications. Research published in leading journals such as the *Journal of Medicinal Chemistry* and *Bioorganic & Medicinal Chemistry Letters* highlights the importance of pyridine derivatives in addressing various diseases, including cancer, neurodegenerative disorders, and infectious diseases. For instance, studies have demonstrated that modifications to the pyridine ring can modulate enzyme inhibition or receptor binding affinity, leading to improved pharmacological profiles. The compound 4-(4-hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)butanoic acid represents an early stage candidate that could serve as a precursor for more advanced molecules.
The synthesis of 4-(4-hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)butanoic acid typically involves multi-step organic transformations, often starting from commercially available pyridine derivatives such as 6-methylpyridine or its oxidized analogs. Key synthetic strategies include nucleophilic substitution at the 4-position of the pyridine ring to introduce the hydroxyl group, followed by condensation or coupling reactions to attach the butanoic acid moiety. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions have also been explored to enhance yield and selectivity. The optimization of these synthetic routes is crucial for large-scale production and cost-effective pharmaceutical applications.
The pharmacological potential of 4-(4-hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)butanoic acid has not yet been exhaustively explored; however, preliminary computational modeling suggests that it may exhibit inhibitory activity against certain kinases or metabolic enzymes. The hydroxyl group at position 4 can engage in hydrogen bonding with biological targets, while the butanoic acid side chain provides an anchor for further interactions. Such properties make it an attractive candidate for structure-based drug design (SBDD), where virtual screening and molecular dynamics simulations are employed to identify lead compounds.
From an industrial perspective, the demand for high-quality intermediates like 4-(4-hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)butanoic acid is rising alongside advancements in synthetic methodologies. Pharmaceutical companies increasingly rely on specialized chemical suppliers who can provide custom synthesis services tailored to specific research needs. Innovations in continuous flow chemistry have also enabled more efficient production processes for complex molecules like this one, reducing reaction times and improving scalability without compromising purity.
The role of computational chemistry in optimizing derivatives of 4-(4-hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)butanoic acid cannot be overstated. Machine learning models trained on large datasets of bioactive compounds have shown promise in predicting binding affinities and metabolic stability before experimental synthesis begins. This approach not only accelerates drug discovery but also minimizes waste by prioritizing promising candidates early in the development pipeline. As such, researchers are increasingly integrating computational tools into their workflows alongside traditional experimental methods.
Future directions for research on this compound may include exploring its role as a chiral building block or investigating its potential as a prodrug—a precursor that releases active species within biological systems after administration. Additionally, green chemistry principles are being applied more widely to develop sustainable synthetic routes that reduce hazardous waste and energy consumption—a critical consideration given global efforts toward environmental stewardship within the chemical industry.
In conclusion,4-(4-hydroxy--6-methyl--2--oxopyridin--1(2H)--yl)butanoic acid (CAS No.--685862--22--0) represents an intriguing compound with significant untapped potential in pharmaceutical research and development. Its unique structural features position it as a valuable intermediate for synthesizing novel therapeutics targeting various diseases--while advances in synthetic chemistry--computational modeling--and sustainable manufacturing practices continue to expand its applications--this molecule stands out as one worth monitoring closely by researchers across multiple disciplines.
685862-22-0 (4-(4-hydroxy-6-methyl-2-oxopyridin-1(2H)-yl)butanoic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)